Cas no 834902-83-9 (L-Leucine, L-histidyl-L-prolyl-L-lysylglycyl-L-prolyl-L-lysyl-L-seryl-L-leucyl-)

• Product name: L-Leucine, L-histidyl-L-prolyl-L-lysylglycyl-L-prolyl-L-lysyl-L-seryl-L-leucyl-
• CAS No: 834902-83-9
• MF: C₄₅H₇₇N₁₃O₁₁
• MW: 976.17339015007
• CID: 670300
• PubChem ID: 71415210

L-Leucine, L-histidyl-L-prolyl-L-lysylglycyl-L-prolyl-L-lysyl-L-seryl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-histidyl-L-prolyl-L-lysylglycyl-L-prolyl-L-lysyl-L-seryl-L-leucyl-
• 834902-83-9
• DTXSID50834630
• L-Histidyl-L-prolyl-L-lysylglycyl-L-prolyl-L-lysyl-L-seryl-L-leucyl-L-leucine

• Inchi： InChI=1S/C45H77N13O11/c1-26(2)19-32(40(63)55-33(45(68)69)20-27(3)4)54-41(64)34(24-59)56-39(62)31(12-6-8-16-47)53-42(65)35-13-9-17-57(35)37(60)23-50-38(61)30(11-5-7-15-46)52-43(66)36-14-10-18-58(36)44(67)29(48)21-28-22-49-25-51-28/h22,25-27,29-36,59H,5-21,23-24,46-48H2,1-4H3,(H,49,51)(H,50,61)(H,52,66)(H,53,65)(H,54,64)(H,55,63)(H,56,62)(H,68,69)/t29-,30-,31-,32-,33-,34-,35-,36-/m0/s1
• InChI Key： ZYCJJXHQQDJXGP-VTGDPKQBSA-N
• SMILES： CC(C)CC(C(=O)NC(CC(C)C)C(=O)O)NC(=O)C(CO)NC(=O)C(CCCCN)NC(=O)C1CCCN1C(=O)CNC(=O)C(CCCCN)NC(=O)C2CCCN2C(=O)C(CC3=CN=CN3)N

Computed Properties

• Exact Mass: 975.58655032g/mol
• Monoisotopic Mass: 975.58655032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 69
• Rotatable Bond Count: 30
• Complexity: 1740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 380Ų